Glycine, N-[2-[(4-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)-

• IUPAC Name: 2-[[2-(4-bromoanilino)-2-oxoethyl]-(carboxymethyl)amino]acetic acid
• InChI: InChI=1S/C12H13BrN2O5/c13-8-1-3-9(4-2-8)14-10(16)5-15(6-11(17)18)7-12(19)20/h1-4H,5-7H2,(H,14,16)(H,17,18)(H,19,20)
• InChI Key: PDCSCUOOLRQXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CN(CC(=O)O)CC(=O)O)Br
• Molecular Formula: C12H13BrN2O5
• DSSTOX Substance ID: DTXSID60332319
• Molecular Weight: 345.15 g/mol
• CAS RN: 5502-60-3

Description

Glycine, N-[2-[(4-bromophenyl)amino]-2-oxoethyl]-N-(carboxymethyl)- is a chemical compound with the molecular formula C12H13BrN2O5. It is also known as 2,2’-({2-[(4-Bromophenyl)amino]-2-oxoethyl}imino)diacetic acid.

Scientific Research Applications

Synthesis and Characterization for Imaging Agents

• Synthesis of Novel Iodinated Iminodiacetic Acid Analogues : This study presents the synthesis and characterization of various compounds, including N-[2-[[4-iodo-2,6-bis(1-methylethyl)phenyl]amino]-2-oxoethyl]-N-(carboxymethyl)glycine, for use as hepatobiliary imaging agents (Brborić et al., 2004).

Building Blocks for Bifunctional Ligands

• L-Glutamic Acid and L-Lysine as Building Blocks : The study discusses compounds including N, N-bis[2-[bis[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]ethyl]glycine, which are used for the preparation of bifunctional DTPA-like ligands, potentially useful in various medical applications (Anelli et al., 1999).

Herbicide Action and Resistance

• Inhibition by Glyphosate in Klebsiella pneumoniae : This research illustrates that glyphosate, a variant of N-(phosphonomethyl)glycine, is a potent inhibitor of EPSP synthase in Klebsiella pneumoniae, an enzyme crucial for aromatic amino acid biosynthesis (Steinrücken & Amrhein, 1984).
• Molecular Basis of Glyphosate Resistance : This paper reviews the mechanisms of resistance to glyphosate, highlighting its specificity for the plant enzyme enolpyruvyl shikimate-3-phosphate synthase and the introduction of glyphosate-resistant transgenic plants (Pollegioni et al., 2011).

Metabolic Implications

• Glycine Metabolism in Animals and Humans : Glycine, a major amino acid, plays an important role in metabolic regulation, anti-oxidative reactions, and neurological function, with implications for treating various diseases (Wang et al., 2013).
• Alterations in Obesity and Metabolic Diseases : The study discusses the role of glycine in metabolic pathways and its lower levels in obesity and metabolic disorders like type 2 diabetes, highlighting the potential benefits of glycine supplementation (Alves et al., 2019).

Environmental Impact

• Impact and Toxicity of Glyphosate on Health and Immunity : This paper reviews the health risks associated with glyphosate, a derivative of N-(phosphonomethyl)glycine, highlighting its cytotoxic and genotoxic effects and its impact on the immune system (Peillex & Pelletier, 2020).